N-cyclopropyl-2-[3-(4-pyridinyl)-1H-1,2,4-triazol-5-yl]acetamide

• IUPAC Name: N-cyclopropyl-2-(3-pyridin-4-yl-1H-1,2,4-triazol-5-yl)acetamide
• InChI: InChI=1S/C12H13N5O/c18-11(14-9-1-2-9)7-10-15-12(17-16-10)8-3-5-13-6-4-8/h3-6,9H,1-2,7H2,(H,14,18)(H,15,16,17)
• InChI Key: PDKXOKCBFKMSFH-UHFFFAOYSA-N
• Canonical SMILES: C1CC1NC(=O)CC2=NC(=NN2)C3=CC=NC=C3
• Molecular Formula: C12H13N5O
• Molecular Weight: 243.26 g/mol

Description

N-cyclopropyl-2-[3-(4-pyridinyl)-1H-1,2,4-triazol-5-yl]acetamide, also known as CCT251545, is a small molecule inhibitor that has shown potential in various scientific research applications. This compound has been studied for its mechanism of action, biochemical and physiological effects, advantages, limitations, and future directions.

Mechanism of Action

The mechanism of action of N-cyclopropyl-2-[3-(4-pyridinyl)-1H-1,2,4-triazol-5-yl]acetamide involves the inhibition of the cyclin-dependent kinase 7 (CDK7) enzyme. CDK7 is an important regulator of the cell cycle, and its inhibition can lead to cell cycle arrest and cell death. This compound also inhibits the transcription of certain genes, which can further contribute to its anti-cancer effects.
Biochemical and Physiological Effects:
Studies have shown that N-cyclopropyl-2-[3-(4-pyridinyl)-1H-1,2,4-triazol-5-yl]acetamide has a selective inhibitory effect on CDK7, with minimal effects on other CDKs. This compound has also been shown to induce apoptosis (programmed cell death) in cancer cells. In addition, N-cyclopropyl-2-[3-(4-pyridinyl)-1H-1,2,4-triazol-5-yl]acetamide has been shown to cross the blood-brain barrier, suggesting its potential in treating neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the major advantages of N-cyclopropyl-2-[3-(4-pyridinyl)-1H-1,2,4-triazol-5-yl]acetamide is its selectivity for CDK7. This compound has minimal effects on other CDKs, which can reduce the risk of side effects. However, one limitation of this compound is its low solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for the study of N-cyclopropyl-2-[3-(4-pyridinyl)-1H-1,2,4-triazol-5-yl]acetamide. One area of research is the development of more potent and selective CDK7 inhibitors. Another direction is the study of this compound in combination with other cancer treatments, such as chemotherapy and radiation therapy. Finally, the potential use of N-cyclopropyl-2-[3-(4-pyridinyl)-1H-1,2,4-triazol-5-yl]acetamide in treating neurodegenerative diseases requires further investigation.

Synthesis Methods

The synthesis of N-cyclopropyl-2-[3-(4-pyridinyl)-1H-1,2,4-triazol-5-yl]acetamide involves a multistep reaction sequence. The starting material is 4-pyridinecarboxaldehyde, which is reacted with ethyl cyanoacetate to form 3-(4-pyridinyl)-2-cyanoacrylic acid ethyl ester. This intermediate is then reacted with hydrazine hydrate to form 3-(4-pyridinyl)-1H-1,2,4-triazol-5-amine. Finally, this intermediate is reacted with cyclopropylamine and acetic anhydride to form N-cyclopropyl-2-[3-(4-pyridinyl)-1H-1,2,4-triazol-5-yl]acetamide.

Scientific Research Applications

N-cyclopropyl-2-[3-(4-pyridinyl)-1H-1,2,4-triazol-5-yl]acetamide has been studied for its potential in various scientific research applications. One of the major areas of research is cancer treatment. Studies have shown that N-cyclopropyl-2-[3-(4-pyridinyl)-1H-1,2,4-triazol-5-yl]acetamide inhibits the growth of cancer cells by targeting the cell cycle and inducing cell death. This compound has also been studied for its potential in treating neurodegenerative diseases, such as Alzheimer's and Parkinson's disease.